4-[(3,4-dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate

• IUPAC Name: [4-[(3,4-dichlorophenyl)carbamoyl]phenyl] N,N-dimethylsulfamate
• InChI: InChI=1S/C15H14Cl2N2O4S/c1-19(2)24(21,22)23-12-6-3-10(4-7-12)15(20)18-11-5-8-13(16)14(17)9-11/h3-9H,1-2H3,(H,18,20)
• InChI Key: NNEDYRXGDLSWQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O4S
• Molecular Weight: 389.3 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, and density. Unfortunately, these specific details for 4-[(3,4-dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate are not provided in the search results.

Scientific Research Applications

Generation and Reactivity of Phenyl Cations

Research on the generation and reactivity of phenyl cations, such as in the photolysis of 4-chloroaniline and its N,N-dimethyl derivative, reveals the compound's potential in photostable reactions in polar media. These studies highlight the formation of triplet phenyl cations and their subsequent reactions, which could have implications for understanding the reactivity and applications of related compounds in photochemistry and synthesis processes (Guizzardi et al., 2001).

Allosteric Modifiers of Hemoglobin

Another area of interest is the design, synthesis, and testing of compounds that can serve as allosteric modifiers of hemoglobin, demonstrating the potential therapeutic applications of structurally related compounds. This research focuses on compounds that can decrease the oxygen affinity of human hemoglobin A, which could be relevant for clinical or biological areas requiring enhanced oxygen delivery (Randad et al., 1991).

Photophysical Effects of Metal-Carbon Bonds

Studies on the photophysical effects of metal-carbon bonds in ortho-metalated complexes provide insights into the electronic and structural properties that could influence the design of novel materials with specific photophysical characteristics. This research is relevant for developing compounds with tailored absorption, emission, and redox properties (Sprouse et al., 1984).

Enhanced Mineralization of Herbicides

Research on the enhanced mineralization of diuron, a phenylurea herbicide, using cyclodextrin-based bioremediation technology, underscores the potential for chemical compounds to improve the bioavailability and degradation of environmental contaminants. This approach could be relevant for the remediation of soils contaminated with structurally similar compounds (Villaverde et al., 2012).